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Compound of Interest

Compound Name: NB-360
Cat. No.: B8759615
Get Quote

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of NB-360, a potent and brain-penetrant BACE1/2 inhibitor. The
following guidelines are intended for researchers, scientists, and drug development
professionals to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

Strict adherence to the prescribed personal protective equipment is mandatory to prevent
exposure and ensure personal safety when handling NB-360.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a full-face shield.

Protects against splashes,
dust, and vapors that can

cause serious eye damage.

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which
may lead to irritation or

absorption of the compound.

Body Protection

Fire/flame resistant and
impervious lab coat or

coveralls.

Provides a barrier against
spills and contamination of

personal clothing.

Respiratory Protection

Particulate filter respirator (use
in case of dust formation or

inadequate ventilation).

Protects against inhalation of
fine particles, which can cause

respiratory irritation.

Operational Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of NB-360 and

the safety of the laboratory environment.

Handling:

inhalation exposure.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

e Avoid the formation of dust and aerosols during handling and weighing.

» Employ non-sparking tools to prevent ignition in environments where flammable solvents

may be present.

e Ground equipment to prevent fire caused by electrostatic discharge.

Storage:

Avoid all direct contact with the skin, eyes, and clothing.
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Store containers tightly closed in a dry, cool, and well-ventilated place.

Keep the compound away from foodstuffs and other incompatible materials.

For short-term storage (days to weeks), maintain at O - 4°C in a dry, dark environment.

For long-term storage (months to years), store at -20°C.

Emergency Procedures

In the event of an accidental release or exposure, follow these procedures immediately.
Spill Response:

o Evacuate personnel from the immediate spill area.

o Ensure adequate ventilation.

o Wear the appropriate PPE, including respiratory protection.

o Prevent further leakage if it is safe to do so.

e Sweep the spilled substance into a covered plastic container for disposal. If appropriate,
moisten the material first to prevent dusting.

o Carefully collect the remainder of the material.
» Store and dispose of the collected material according to local regulations.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

Inhalation _ o o _ _
provide artificial respiration and seek immediate
medical attention.

Immediately remove contaminated clothing.

Skin Contact Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.

Rinse the eyes with pure water for at least 15
Eye Contact ) ] ] ] ]
minutes. Seek immediate medical attention.

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or Poison

Control Center immediately.

Disposal Plan

Proper disposal of NB-360 and its containers is crucial to prevent environmental contamination.

e Product Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing. Do not allow the chemical to
enter drains or sewer systems.

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for
other purposes and dispose of it in a sanitary landfill. Combustible packaging materials may
be disposed of via controlled incineration.

Experimental Workflow for Safe Handling of NB-360

The following diagram outlines the logical workflow for the safe handling of NB-360, from initial
preparation to final disposal, emphasizing key safety checkpoints.
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Caption: Workflow for the safe handling of NB-360.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NB-360]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8759615/docs#essential-safety-and-operational-
guide-for-handling-nb-360]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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